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Compound of Interest

Compound Name: GPR183 antagonist-3

Cat. No.: B12386918 Get Quote

GPR183 Antagonist-3 Technical Support Center
Welcome to the technical support center for GPR183 antagonist-3. This resource is designed

to assist researchers, scientists, and drug development professionals in utilizing GPR183
antagonist-3 effectively in their experiments. Below you will find troubleshooting guides and

frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)
Q1: What is GPR183 antagonist-3?

A1: GPR183 antagonist-3, also identified as compound 33, is an orally active antagonist of the

G-protein coupled receptor 183 (GPR183), with an IC50 of 8.7 μM.[1] It has demonstrated

significant in vitro anti-migration and anti-inflammatory effects in monocytes and has shown

potential in ameliorating symptoms in models of experimental colitis.[1]

Q2: What is the primary mechanism of action for GPR183 antagonist-3?

A2: GPR183 antagonist-3 functions by blocking the GPR183 receptor. GPR183, also known

as Epstein-Barr virus-induced G-protein coupled receptor 2 (EBI2), is a receptor for oxysterols,

most potently 7α,25-dihydroxycholesterol (7α,25-OHC).[2] The receptor signals through Gαi

proteins, leading to the activation of the ERK1/2 cascade.[2][3][4] By inhibiting this receptor, the

antagonist can modulate immune cell migration and inflammatory responses.

Q3: What are the physical and chemical properties of GPR183 antagonist-3?
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A3: The known properties of GPR183 antagonist-3 are summarized in the table below.

Property Value

Molecular Weight 471.37 g/mol [1]

Formula C21H19BrN4O2S[1]

Appearance Solid[1]

Color Off-white to light yellow[1]

Q4: How should I store GPR183 antagonist-3?

A4: Proper storage is crucial to maintain the stability and activity of the compound.

Solid Form: Store at 4°C, protected from light.[1]

In Solvent (Stock Solution):

-80°C for up to 6 months.[1]

-20°C for up to 1 month, protected from light.[1]

Solubility and Preparation Guide
Proper dissolution and preparation of GPR183 antagonist-3 are critical for obtaining reliable

and reproducible experimental results.

Solubility Data
The solubility of GPR183 antagonist-3 has been determined in Dimethyl Sulfoxide (DMSO).

Data in other common laboratory solvents is not readily available.
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Solvent Concentration Notes

DMSO 100 mg/mL (212.15 mM)[1]

Ultrasonic treatment may be

required for complete

dissolution. It is highly

recommended to use newly

opened, non-hygroscopic

DMSO as water content can

significantly impact solubility.[1]

Experimental Protocols: Stock Solution Preparation
Here is a detailed methodology for preparing a stock solution of GPR183 antagonist-3.

Objective: To prepare a high-concentration stock solution for subsequent dilution to working

concentrations for in vitro and in vivo experiments.

Materials:

GPR183 antagonist-3 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Ultrasonic bath

Protocol:

Equilibrate the vial of solid GPR183 antagonist-3 to room temperature before opening to

prevent condensation.

Weigh the desired amount of the compound using a calibrated analytical balance.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO
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based on the mass of the compound).

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic bath for 5-10 minute

intervals until the solution is clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected

from light.[1]
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Issue Possible Cause Recommended Solution

Compound Precipitation in

Media

The aqueous solubility of

GPR183 antagonist-3 is low.

The final concentration of

DMSO in the cell culture media

may be too low to maintain

solubility.

Ensure the final DMSO

concentration in your

experimental setup is sufficient

to keep the antagonist in

solution, typically not

exceeding 0.5%. Perform a

solubility test in your specific

cell culture medium before

proceeding with experiments.

Inconsistent Experimental

Results

1. Improper storage leading to

compound degradation. 2.

Inaccurate concentration of the

stock solution. 3. Repeated

freeze-thaw cycles of the stock

solution.

1. Always store the solid

compound and stock solutions

as recommended. 2. Ensure

accurate weighing of the

compound and use of a

calibrated pipette for the

solvent. 3. Prepare single-use

aliquots of the stock solution.

Low Antagonist Potency

The compound may have

degraded due to exposure to

light or improper storage

temperatures.

Purchase a new batch of the

antagonist and strictly follow

the storage and handling

instructions. Protect all

solutions from light.

Visualizing Pathways and Workflows
GPR183 Signaling Pathway
The binding of an oxysterol ligand, such as 7α,25-OHC, to GPR183 initiates a signaling

cascade through the Gαi subunit of the G-protein complex. This leads to the activation of

downstream effectors, including the mitogen-activated protein kinase (MAPK) pathway,

specifically ERK1/2. This signaling is crucial for processes like immune cell migration.
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Caption: Simplified GPR183 signaling cascade.

Experimental Workflow: Preparing GPR183 Antagonist-3
Working Solutions
This workflow outlines the key steps for preparing GPR183 antagonist-3 for in vitro cell-based

assays.
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Caption: Workflow for preparing working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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